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Chemical Profile and Primary Applications

Isobutyl salicylate is an organic ester known for its pleasant, sweet, and floral aroma with herbaceous or

wintergreen-like nuances [1]. The table below summarizes its core chemical and physical properties.

Property Specification

CAS Registry Number 87-19-4 [2] [1] [3]

Molecular Formula C₁₁H₁₄O₃ [2] [1] [3]

Molecular Weight 194.23 g/mol [2] [1] [3]

Appearance Clear, colorless to pale yellow liquid [2] [1]

Odor Description Sweet, floral, wintergreen-like, herbaceous-green, with orchid or clover
nuances [1] [4]

Purity (GC) 98 - 100% [2]

Boiling Point 260 - 262 °C [2]
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Property Specification

Refractive Index
(n20/D)

1.507 - 1.510 [2]

Density ~1.1 g/cm³ [3]

Solubility Soluble in ethanol, oils; insoluble in water, glycerol [1]

Its primary industrial applications are in the fragrance and flavor sectors:

Fragrance Industry: Used in perfumes, lotions, shampoos, and soaps for its scent [2]. It acts as a

heart or base note and is stable in soaps and cosmetic formulations [1] [4]. Typical use levels in
fragrance compositions range from 1% to 15%, and can be as high as 30% to 50% in fantasy

accords like "orchid" or "clover" [1] [4].
Flavoring Agent: Used as a synthetic flavoring substance (FEMA 2213) in food products and beer [2]

[1].

Potential Therapeutic Applications and Research
Protocols

While current research is limited, some studies suggest potential for pharmaceutical development. The

following workflow outlines the research journey from initial synthesis to application testing.
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Antimicrobial Testing Protocol

A study cited in the search results investigated the antibacterial activity of isobutyl salicylate against

foodborne pathogens [1].

Objective: To evaluate the in vitro antibacterial activity of isobutyl salicylate.
Test Organisms: Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia
coli) bacteria [1].
Materials:

Pure isobutyl salicylate (≥98%) [2] [1].
Bacterial cultures and standard microbiological media (e.g., Mueller-Hinton Agar).

Sterile DMSO (for solubilizing the compound, if needed).
Methodology:

Broth Dilution Method: Prepare serial dilutions of isobutyl salicylate in a suitable broth
medium in a 96-well microtiter plate.
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Inoculation: Standardize the bacterial inoculum to approximately 5 x 10⁵ CFU/mL and add to

each well.
Incubation: Incubate the plates at 37°C for 18-24 hours.

Analysis: Determine the Minimum Inhibitory Concentration (MIC), which is the lowest
concentration that prevents visible growth. Confirm the Minimum Bactericidal Concentration
(MBC) by sub-culturing from clear wells onto agar plates.

Key Considerations: Include appropriate controls (medium only, organism only, solvent control).

Each assay should be performed in duplicate or triplicate.

Anti-inflammatory Screening Protocol

Preliminary research suggests isobutyl salicylate and its derivatives may have anti-inflammatory effects [1].

Objective: To screen for anti-inflammatory activity using a cell-based model.
Cell Model: Macrophage cell lines (e.g., RAW 264.7 murine macrophages).

Induction of Inflammation: Lipopolysaccharide (LPS) from Gram-negative bacteria [1].
Materials:

Macrophage cell line and complete cell culture medium.
LPS (e.g., from E. coli).
Isobutyl salicylate (test compound).
Control compounds (e.g., Dexamethasone).

ELISA kits for measuring inflammatory markers (e.g., TNF-α, IL-6, PGE2).
Methodology:

Cell Seeding and Pre-treatment: Seed cells in culture plates and allow to adhere. Pre-treat
cells with a range of non-cytotoxic concentrations of isobutyl salicylate for a set period (e.g.,

1-2 hours).
Inflammation Induction: Stimulate the cells with a predetermined concentration of LPS (e.g.,

100 ng/mL) and incubate for an additional 18-24 hours.
Analysis: Collect cell culture supernatant. Quantify the secretion of pro-inflammatory cytokines

using ELISA.
Data Interpretation: Compare the levels of inflammatory markers in treated groups (LPS +

compound) against the LPS-only control group. A statistically significant reduction indicates potential
anti-inflammatory activity.

Safety and Regulatory Considerations

For any research with potential therapeutic applications, safety is paramount.
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General Handling: It is a stable compound but should be stored at room temperature in a cool, dry,

and dark place [2] [4].
Toxicology: A formal dermatologic review is available for its use as a fragrance ingredient [5].

Hazard Classification: The compound may be classified with the following warnings [3] [4]:
H302: Harmful if swallowed.

H400: Very toxic to aquatic life.
H411: Toxic to aquatic life with long-lasting effects.

Regulatory Status: It is approved for use as a flavoring agent (FEMA 2213) and is compliant with
quality standards like FCC (Food Chemicals Codex) [2]. It is also listed in the International Fragrance

Association (IFRA) guidelines for safe use in fragrances [3].

Conclusion

Isobutyl salicylate presents an interesting compound for research beyond its conventional uses. The

provided application notes and protocols offer a foundational framework for scientists, particularly in

pharmacology and cosmeceuticals, to explore its antimicrobial and anti-inflammatory potential

systematically.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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in-fragrance-and-flavor-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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